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Compound of Interest

Compound Name: Streptomycin sulphate

Cat. No.: B8591717

Application Notes and Protocols: Streptomycin
Sulfate Stock Solution

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and handling of
streptomycin sulfate stock solutions for laboratory use.

Chemical and Physical Properties

Streptomycin sulfate is a widely used aminoglycoside antibiotic in research laboratories to
inhibit the growth of Gram-positive and some Gram-negative bacteria.[1][2] It functions by
binding to the 30S ribosomal subunit of bacteria, which interferes with protein synthesis.[2][3][4]

Table 1: Properties of Streptomycin Sulfate
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Property Value References
Molecular Formula (C21H39N7012)2 - 3H2S0a4 [2][4]
Molecular Weight 1457.38 g/mol [41[5]

White to light yellow
Appearance ]
hygroscopic powder

[1](2]

o Freely soluble; 100 mg/mL to
Solubility in Water

[1](2](6]

242.5 mg/mL
Solubility in PBS (pH 7.2) Approximately 10 mg/mL [7]
Solubility in DMSO Approximately 2 mg/mL [7]

Solubility in Dimethyl )
i Approximately 13 mg/mL
Formamide

[7]

Preparation of Streptomycin Sulfate Stock Solution

The following protocol outlines the steps for preparing a sterile stock solution of streptomycin

sulfate. The most common solvent is sterile, deionized, or Milli-Q water.[3]

Materials

Streptomycin sulfate powder

Sterile, deionized, or Milli-Q water
Sterile conical tubes (15 mL or 50 mL)
Sterile serological pipettes

Vortex mixer or magnetic stirrer
Analytical balance and weigh boats
Sterile syringe filters (0.22 um pore size)

Sterile syringes
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Sterile microcentrifuge tubes or cryovials for aliquoting

Protocol

Determine the Desired Concentration and Volume: Common stock solution concentrations
range from 10 mg/mL to 100 mg/mL.[4][5] For this protocol, we will prepare a 50 mg/mL
stock solution.

Weighing: In a sterile weigh boat, accurately weigh the required amount of streptomycin
sulfate powder. For a 10 mL stock solution of 50 mg/mL, weigh out 500 mg of streptomycin
sulfate.[3]

Dissolving: Transfer the powder to a sterile conical tube. Add a portion of the sterile water
(e.g., 8 mL for a final volume of 10 mL) to the tube.

Mixing: Cap the tube securely and mix thoroughly using a vortex mixer or a magnetic stirrer
until the powder is completely dissolved.[3]

Adjusting the Final Volume: Once dissolved, add sterile water to reach the final desired
volume (e.g., 10 mL).[3]

Sterilization: Draw the solution into a sterile syringe. Attach a sterile 0.22 um syringe filter to
the syringe.[2][4][5] Dispense the solution through the filter into a new sterile conical tube.
This step is crucial for removing any potential bacterial contamination.

Aliquoting: Dispense the sterile stock solution into smaller, single-use aliquots (e.g., 1 mL) in
sterile microcentrifuge tubes or cryovials.[3] This practice minimizes the risk of contamination
from repeated use of the main stock and avoids repeated freeze-thaw cycles.[8]

Visual Workflow for Stock Solution Preparation
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Workflow for Streptomycin Sulfate Stock Solution Preparation

1. Weigh Streptomycin Sulfate Powder

i

2. Transfer to a Sterile Tube

i

3. Add Sterile Water

:

4. Dissolve Completely

i

5. Adjust to Final Volume

i

6. Sterile Filter (0.22 um)

i

7. Aliquot into Sterile Tubes

:

8. Store at Recommended Temperature

Click to download full resolution via product page

Caption: A step-by-step workflow for preparing a sterile streptomycin sulfate stock solution.
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Storage and Stability

Proper storage of streptomycin sulfate stock solutions is critical to maintain their efficacy.

Table 2: Storage Recommendations for Streptomycin Sulfate Solutions

Storage ) .
Duration Stability Notes References
Temperature

Recommended for
-80°C Up to 1 year [61[81[9]
long-term storage.

Suitable for long-term
-20°C 1 month to 1 year [3B1I5][8]1[10]
storage.

For short-term
2-8°C Up to 1 month [10]
storage.

Not generally
1 week (protected
Room Temperature ) recommended for [11]
from light)
prolonged storage.

Solutions are stable
37°C 3 days for a short period at [10]
this temperature.

Important Considerations:
 Light Sensitivity: Protect solutions from light, especially during room temperature storage.[11]

» Hygroscopic Nature: The powder form is hygroscopic and should be stored in a tightly sealed
container in a dry place.[1][12]

o Freeze-Thaw Cycles: Avoid repeated freeze-thaw cycles as they can degrade the antibiotic.
[8] Aliquoting is highly recommended.

Quality Control
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The pH of a freshly prepared streptomycin sulfate solution should be between 4.5 and 7.0 for a
200 mg/mL solution in water.[11][13]

Safety Precautions

» Wear appropriate personal protective equipment (PPE), including a lab coat, gloves, and
safety glasses, when handling streptomycin sulfate powder and solutions.

o Handle the powder in a well-ventilated area or a chemical fume hood to avoid inhalation.

o Refer to the Safety Data Sheet (SDS) for detailed safety information.

Signaling Pathway and Mechanism of Action

Streptomycin exerts its antibacterial effect by inhibiting protein synthesis in susceptible
bacteria.

Mechanism of Action of Streptomycin

Bacterial Cell

Streptomycin

30S Ribosomal Subunit

I
|
|
:Inhibits

Protein Synthesis

Bacterial Cell Death
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Caption: Streptomycin inhibits bacterial protein synthesis, leading to cell death.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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